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Compound of Interest

Compound Name: trans-8-Hexadecene

Cat. No.: B12330489

CAS Number: 74533-91-8
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (E)-8-Hexadecene, including its
chemical and physical properties, a detailed representative synthesis protocol, and relevant
spectroscopic data. This document is intended to serve as a valuable resource for
professionals in research and development.

Chemical and Physical Properties

Quantitative data for (E)-8-Hexadecene is summarized in the tables below. Due to a lack of
experimentally determined values in published literature for certain properties, estimates based
on trends for analogous long-chain alkenes are provided where noted.[1][2][3][4][5]

Table 1: General and Physical Properties
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Property Value Source
Molecular Formula CieH32 PubChem][6]
Molecular Weight 224.43 g/mol PubChem([6][7]

Liquid at room temperature

Physical State
(probable)

General Alkene Properties[3]

[4]

Comparison with n-

Boiling Point ~284 °C (estimated) hexadecane and other C16
alkenes
Melting Point Not reported
) ) Comparison with analogous
Density ~0.78 g/cm?3 (estimated)
alkenes
. Insoluble in water; soluble in General Alkene Properties[1]
Solubility

non-polar organic solvents.

[2](3]

Table 2: Spectroscopic Data (Predicted)

Spectrum Type

Key Features

1H-NMR (CDCls)

~5.4 ppm (m, 2H, -CH=CH-); ~2.0 ppm (m, 4H, -
CH2-CH=); ~1.2-1.4 ppm (m, 20H, -CHz-); ~0.9
ppm (t, 6H, -CHs)

13C-NMR (CDCls)

~130.5 ppm (-CH=CH-); ~32.7 ppm (-CH2-CH=);
~29-30 ppm (-CH2- chain); ~22.8 ppm (-CHa-
CHs); ~14.2 ppm (-CHs)

IR Spectroscopy

~3020 cm~1 (C-H stretch, vinylic); ~2955, 2920,
2850 cm™1 (C-H stretch, aliphatic); ~1670 cm™1
(C=C stretch); ~965 cm~t (C-H bend, trans-

alkene)

Mass Spectrometry

Molecular lon [M]* at m/z = 224. Key fragments
from allylic cleavage and fragmentation of the

alkyl chain.
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Table 3: Computed Properties

Property Value Source
XLogP3-AA 7.9 PubChem][6]
Hydrogen Bond Donor Count 0 PubChem][6]
Hydrogen Bond Acceptor
0 PubChem|[6]
Count
Rotatable Bond Count 12 PubChem][6]
Semi-standard non-polar:
Kovats Retention Index 1571-1575; Standard polar: PubChem|[6]

1608

Experimental Protocols

While a specific published protocol for the synthesis of (E)-8-Hexadecene is not readily
available, the Julia-Kocienski olefination is a highly effective and stereoselective method for the
preparation of (E)-alkenes.[8][9][10][11][12] The following is a representative experimental
protocol for the synthesis of (E)-8-Hexadecene from readily available starting materials.

Representative Synthesis of (E)-8-Hexadecene via Julia-Kocienski Olefination
This protocol describes the reaction between 1-(phenylsulfonyl)octane and octanal.
Step 1: Preparation of 1-(Phenylsulfonyl)octane

e To a solution of 1-octanethiol (1 equivalent) in a suitable solvent such as dichloromethane,
add hydrogen peroxide (2.2 equivalents) and a catalytic amount of a suitable catalyst like
ammonium molybdate.

« Stir the reaction mixture at room temperature until the oxidation is complete, as monitored by
thin-layer chromatography (TLC).

e Upon completion, perform an aqueous workup and purify the crude product by column
chromatography on silica gel to yield 1-(phenylsulfonyl)octane.
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Step 2: Julia-Kocienski Olefination

Dissolve 1-(phenylsulfonyl)octane (1 equivalent) in anhydrous tetrahydrofuran (THF) in a
flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen).

Cool the solution to -78 °C using a dry ice/acetone bath.

Add a strong base, such as sodium bis(trimethylsilyllamide (NaHMDS) or n-butyllithium (n-
BuLi) (1.1 equivalents), dropwise to the solution. Stir for 30-60 minutes at -78 °C to form the
sulfonyl carbanion.

Add octanal (1.2 equivalents) dropwise to the reaction mixture.

Allow the reaction to proceed at -78 °C for several hours, or until TLC analysis indicates the
consumption of the starting materials.

Quench the reaction by the slow addition of a saturated aqueous solution of ammonium
chloride.

Allow the mixture to warm to room temperature, then extract the aqueous layer with a
suitable organic solvent (e.g., diethyl ether or ethyl acetate).

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate or
sodium sulfate, and concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel using a non-polar eluent
(e.g., hexanes) to obtain pure (E)-8-Hexadecene.

Confirm the structure and purity of the product using NMR, IR, and mass spectrometry.

Visualizations

Synthesis of (E)-8-Hexadecene via Julia-Kocienski Olefination

The following diagram illustrates the logical workflow for the synthesis of (E)-8-Hexadecene

using the Julia-Kocienski olefination. This method is known for its high (E)-selectivity.[8][10][12]
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Starting Materials

1-(Phenylsulfonyl)octane Octanal

Step 1

Reaction Steps

Deprotonation with
strong base (e.g., NaHMDS)
in THF at -78°C

Step 2

orms carbanion

Addition of Octanal

Forms|alkoxide intermediate

Intermediate Formation
and Elimination

Yields (E)-alkene

Product

(E)-8-Hexadecene

Click to download full resolution via product page
Caption: Julia-Kocienski olefination workflow for (E)-8-Hexadecene.

General Wittig Reaction Workflow for Alkene Synthesis
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The Wittig reaction is another cornerstone of alkene synthesis.[13][14][15][16][17] The general
workflow is depicted below. For (E)-alkene selectivity with non-stabilized ylides, modifications
such as the Schlosser modification may be necessary.[16]

Starting Materials

Octyl Halide Triphenylphosphine

(e.g., 1-bromooctane) (PPhs) — Octanal

Reaction Steps

Formation of
Phosphonium Salt
(SN2 Reaction)

Step 3

Ylide Formation
(Deprotonation with
strong base, e.g., n-BuLli)

Wittig Reaction with Aldehyde

Products

Y Y
(E/Z)-8-Hexadecene Triphenylphosphine Oxide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12330489?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12330489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

